Cas no 99968-71-5 (5-Iodo-2,3-dimethyl-pyrazine)

• Product Name: 5-Iodo-2,3-dimethyl-pyrazine
• CAS No: 99968-71-5
• MF: C₆H₇IN₂
• MW: 234.037653207779
• CID: 2107818
• Update Time: 2025-05-20

5-Iodo-2,3-dimethyl-pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2,3-dimethylPyrazine
• 5-iodo-2,3-dimethyl-pyrazine
• 5-Iodo-2,3-dimethyl-pyrazine

• Inchi： 1S/C6H7IN2/c1-4-5(2)9-6(7)3-8-4/h3H,1-2H3
• InChI Key： VDNXDZAPVAZJAP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8

Additional information on 5-Iodo-2,3-dimethyl-pyrazine

5-Iodo-2,3-Dimethyl-Pyrazine: A Comprehensive Overview

The compound 5-Iodo-2,3-Dimethyl-Pyrazine, with the CAS number 99968-71-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the pyrazine family, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4. The presence of an iodine atom at position 5 and methyl groups at positions 2 and 3 introduces unique electronic and structural properties to this molecule.

Pyrazines are known for their ability to form stable coordination complexes due to their aromaticity and electron-deficient nature. The substitution pattern in 5-Iodo-2,3-Dimethyl-Pyrazine further enhances its reactivity and makes it a valuable precursor in various synthetic pathways. Recent studies have explored its potential as a building block for constructing functional materials, such as metal-organic frameworks (MOFs) and coordination polymers.

The synthesis of 5-Iodo-2,3-Dimethyl-Pyrazine typically involves nucleophilic aromatic substitution reactions. Researchers have optimized reaction conditions to achieve high yields and purity. For instance, the use of polar aprotic solvents and strong bases has been shown to facilitate the substitution process effectively. The stability of this compound under various reaction conditions has also been investigated, making it a reliable intermediate in organic synthesis.

In terms of applications, 5-Iodo-2,3-Dimethyl-Pyrazine has been utilized in the development of novel pharmaceutical agents. Its ability to act as a ligand in metal complexes has opened avenues for designing drugs with enhanced bioavailability and efficacy. Recent research highlights its role in creating anti-cancer agents that target specific cellular pathways without affecting healthy cells.

The electronic properties of 5-Iodo-2,3-Dimethyl-Pyrazine make it an interesting candidate for optoelectronic devices. Its absorption spectrum has been studied extensively, revealing potential applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. The methyl groups at positions 2 and 3 contribute to its solubility in organic solvents, which is crucial for device fabrication.

Furthermore, the iodine atom at position 5 provides a site for further functionalization. This allows chemists to modify the molecule's properties by introducing additional substituents or linking it to other functional groups. Such versatility makes 5-Iodo-2,3-Dimethyl-Pyrazine a valuable tool in medicinal chemistry and materials engineering.

In conclusion, 5-Iodo-2,3-Dimethyl-Pyrazine (CAS No. 99968-71-5) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an essential building block for advancing modern chemical research. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in shaping future innovations in organic chemistry and beyond.